Cas no 892294-01-8 (N-benzyl-2,4-dioxo-3-(prop-2-en-1-yl)-1,2,3,4-tetrahydroquinazoline-7-carboxamide)

• Product Name: N-benzyl-2,4-dioxo-3-(prop-2-en-1-yl)-1,2,3,4-tetrahydroquinazoline-7-carboxamide
• CAS No: 892294-01-8
• MF: C₁₉H₁₇N₃O₃
• MW: 335.356584310532
• CID: 6382332
• PubChem ID: 6619132
• Update Time: 2025-05-23

N-benzyl-2,4-dioxo-3-(prop-2-en-1-yl)-1,2,3,4-tetrahydroquinazoline-7-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2,4-dioxo-3-(prop-2-en-1-yl)-1,2,3,4-tetrahydroquinazoline-7-carboxamide
• N-benzyl-2,4-dioxo-3-prop-2-enyl-1H-quinazoline-7-carboxamide
• AKOS001759759
• HMS1385G14
• VU0626188-1
• ChemDiv2_005778
• IDI1_004493
• F3407-0637
• 3-allyl-N-benzyl-2,4-dioxo-1,2,3,4-tetrahydroquinazoline-7-carboxamide
• 892294-01-8

• Inchi： 1S/C19H17N3O3/c1-2-10-22-18(24)15-9-8-14(11-16(15)21-19(22)25)17(23)20-12-13-6-4-3-5-7-13/h2-9,11H,1,10,12H2,(H,20,23)(H,21,25)
• InChI Key： IEZGZFFIRYQEED-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(C(NCC3=CC=CC=C3)=O)=C2)C(=O)N(CC=C)C1=O

Computed Properties

• Exact Mass: 335.12699141g/mol
• Monoisotopic Mass: 335.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 78.5Ų

Additional information on N-benzyl-2,4-dioxo-3-(prop-2-en-1-yl)-1,2,3,4-tetrahydroquinazoline-7-carboxamide

Comprehensive Analysis of N-benzyl-2,4-dioxo-3-(prop-2-en-1-yl)-1,2,3,4-tetrahydroquinazoline-7-carboxamide (CAS No. 892294-01-8)

The compound N-benzyl-2,4-dioxo-3-(prop-2-en-1-yl)-1,2,3,4-tetrahydroquinazoline-7-carboxamide (CAS No. 892294-01-8) is a structurally unique tetrahydroquinazoline derivative that has garnered significant attention in pharmaceutical and biochemical research. Its molecular framework combines a benzyl group, a prop-2-en-1-yl (allyl) moiety, and a carboxamide functionality, making it a versatile candidate for drug discovery and medicinal chemistry applications. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given the prevalence of similar scaffolds in bioactive molecules.

In recent years, the demand for novel heterocyclic compounds like N-benzyl-2,4-dioxo-3-(prop-2-en-1-yl)-1,2,3,4-tetrahydroquinazoline-7-carboxamide has surged due to their relevance in targeting cancer pathways, inflammatory diseases, and neurodegenerative disorders. The compound’s quinazoline core is a privileged structure in drug design, often associated with tyrosine kinase inhibition—a hot topic in oncology research. This aligns with current trends in personalized medicine, where small-molecule inhibitors play a pivotal role. Additionally, its allyl group offers opportunities for further chemical modifications, a feature highly valued in structure-activity relationship (SAR) studies.

Synthetic routes to CAS No. 892294-01-8 typically involve multi-step organic transformations, including cyclization, N-alkylation, and amide coupling reactions. The compound’s carboxamide moiety enhances its solubility and bioavailability, addressing a common challenge in drug development. Recent publications highlight its potential as a lead compound for optimizing pharmacokinetic properties, a key focus in modern pharmacology. Researchers are also exploring its interactions with biological targets using computational tools like molecular docking, a technique frequently searched in AI-driven drug discovery platforms.

From an industrial perspective, N-benzyl-2,4-dioxo-3-(prop-2-en-1-yl)-1,2,3,4-tetrahydroquinazoline-7-carboxamide is synthesized under controlled conditions to ensure high purity, a critical factor for preclinical studies. Its CAS registry number (892294-01-8) facilitates accurate identification in global chemical databases, a detail often queried by regulatory agencies and patent attorneys. The compound’s stability under various pH conditions is another area of investigation, as it impacts formulation development—a trending subtopic in pharmaceutical sciences.

Environmental and safety profiles of CAS No. 892294-01-8 are rigorously evaluated to comply with green chemistry principles, a growing concern among sustainability-focused researchers. Its low ecotoxicity and biodegradability potential align with the EPA’s guidelines, a frequently searched topic in chemical regulatory compliance. Furthermore, the compound’s scalable synthesis makes it attractive for industrial applications, bridging the gap between academic research and commercial production.

In summary, N-benzyl-2,4-dioxo-3-(prop-2-en-1-yl)-1,2,3,4-tetrahydroquinazoline-7-carboxamide represents a promising chemical entity with multifaceted applications. Its structural features, combined with emerging biotechnological advancements, position it as a subject of ongoing research in drug discovery and material science. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about next-generation therapeutics and innovative chemical solutions.